molecular formula C18H44N2O4S B14603970 Bis(N,N,N-trimethylhexan-1-aminium) sulfate CAS No. 59863-15-9

Bis(N,N,N-trimethylhexan-1-aminium) sulfate

Cat. No.: B14603970
CAS No.: 59863-15-9
M. Wt: 384.6 g/mol
InChI Key: ZDLAOUDNAZOOCS-UHFFFAOYSA-L
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Description

Bis(N,N,N-trimethylhexan-1-aminium) sulfate is a quaternary ammonium compound. It is characterized by its two hexyl chains, each attached to a nitrogen atom that is further bonded to three methyl groups. This compound is often used in various industrial and scientific applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis(N,N,N-trimethylhexan-1-aminium) sulfate typically involves the quaternization of hexylamine with methyl iodide, followed by anion exchange to introduce the sulfate group. The reaction conditions usually require a solvent like acetonitrile and a base such as potassium carbonate to facilitate the reaction .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale quaternization reactions under controlled temperature and pressure conditions. The use of continuous flow reactors can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

Bis(N,N,N-trimethylhexan-1-aminium) sulfate can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with bromide can yield Bis(N,N,N-trimethylhexan-1-aminium) bromide .

Mechanism of Action

The mechanism of action of Bis(N,N,N-trimethylhexan-1-aminium) sulfate involves its ability to interact with various molecular targets through ionic and hydrophobic interactions. These interactions can disrupt cell membranes, leading to antimicrobial effects. Additionally, the compound can facilitate the transfer of ions and molecules across phase boundaries, enhancing reaction rates in phase transfer catalysis .

Comparison with Similar Compounds

Similar Compounds

  • Bis(N,N,N-trimethylhexan-1-aminium) bromide
  • Bis(N,N,N-trimethylhexan-1-aminium) chloride
  • Bis(N,N,N-trimethylhexan-1-aminium) iodide

Uniqueness

Bis(N,N,N-trimethylhexan-1-aminium) sulfate is unique due to its sulfate anion, which imparts different solubility and reactivity properties compared to its halide counterparts. This makes it particularly useful in applications where sulfate ions are preferred or required .

Properties

CAS No.

59863-15-9

Molecular Formula

C18H44N2O4S

Molecular Weight

384.6 g/mol

IUPAC Name

hexyl(trimethyl)azanium;sulfate

InChI

InChI=1S/2C9H22N.H2O4S/c2*1-5-6-7-8-9-10(2,3)4;1-5(2,3)4/h2*5-9H2,1-4H3;(H2,1,2,3,4)/q2*+1;/p-2

InChI Key

ZDLAOUDNAZOOCS-UHFFFAOYSA-L

Canonical SMILES

CCCCCC[N+](C)(C)C.CCCCCC[N+](C)(C)C.[O-]S(=O)(=O)[O-]

Origin of Product

United States

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